Cas no 267876-26-6 (5-Aminomethyl-4-azaindole)

• Product Name: 5-Aminomethyl-4-azaindole
• CAS No: 267876-26-6
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 253420
• PubChem ID: 12096221
• Update Time: 2025-06-08

5-Aminomethyl-4-azaindole Chemical and Physical Properties

Names and Identifiers

• (1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine
• 1H-Pyrrolo[3,2-b]pyridin-5-ylmethylamine
• 1H-Pyrrolo[3,2-b]pyridine-5-methanamine
• 1H-PYRROLO[3,2-B]PYRIDINE-5-METHANAMINE(9CI)
• 5-Aminomethyl-4-azaindole
• FT-0717617
• J-504776
• A877140
• 1H-Pyrrolo[3,2-b]pyridin-5-methanamine
• 1-(1H-Pyrrolo[3,2-b]pyridin-5-yl)methanamine
• CS-0323826
• {1H-pyrrolo[3,2-b]pyridin-5-yl}methanamine
• 1H-PYRROLO[3,2-B]PYRIDIN-5-YLMETHANAMINE
• DTXSID80477478
• 1H-Pyrrolo[3,2-b]pyridine-5-methanamine, AldrichCPR
• SCHEMBL5789894
• CHEMBL4578899
• 267876-26-6
• 1H-pyrrolo[3, 2-b]pyridin-5-ylmethanamine
• TS-01450
• AKOS006304895
• DB-031022
• 1-{1H-PYRROLO[3,2-B]PYRIDIN-5-YL}METHANAMINE

• MDL： MFCD11007992
• Inchi： 1S/C8H9N3/c9-5-6-1-2-7-8(11-6)3-4-10-7/h1-4,10H,5,9H2
• InChI Key： FTMDDRRFHNBYFI-UHFFFAOYSA-N
• SMILES： N1C=CC2=C1C=CC(CN)=N2

Computed Properties

• Exact Mass: 147.07977
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.278
• Boiling Point: 327 °C at 760 mmHg
• Flash Point: 177.8 °C
• PSA: 54.7

5-Aminomethyl-4-azaindole Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Aminomethyl-4-azaindole

Recent Advances in the Study of 5-Aminomethyl-4-azaindole (CAS: 267876-26-6) and Its Applications in Chemical Biology and Medicine

The compound 5-Aminomethyl-4-azaindole (CAS: 267876-26-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the development of novel kinase inhibitors and its ability to modulate various signaling pathways implicated in cancer and inflammatory diseases.

One of the most notable advancements in the study of 5-Aminomethyl-4-azaindole is its application in the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Researchers have successfully incorporated 5-Aminomethyl-4-azaindole into the scaffold of several kinase inhibitors, demonstrating its ability to enhance binding affinity and selectivity. For instance, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of compounds featuring 5-Aminomethyl-4-azaindole, which exhibited potent inhibitory activity against specific kinases involved in tumor progression.

In addition to its role in kinase inhibition, 5-Aminomethyl-4-azaindole has shown promise as a building block for the development of small-molecule therapeutics targeting other disease-relevant proteins. Its structural versatility allows for facile modification, enabling researchers to fine-tune pharmacological properties such as solubility, metabolic stability, and bioavailability. Recent work has explored its incorporation into PROTACs (Proteolysis Targeting Chimeras), a cutting-edge therapeutic modality that leverages the ubiquitin-proteasome system to degrade target proteins. Preliminary results suggest that 5-Aminomethyl-4-azaindole-based PROTACs could offer a novel approach to targeting previously undruggable proteins.

The synthesis of 5-Aminomethyl-4-azaindole has also been a focus of recent research, with efforts directed toward optimizing yield and scalability. A study in Organic Letters detailed a streamlined synthetic route that employs catalytic asymmetric methods to produce enantiomerically pure forms of the compound. This advancement is particularly significant for the pharmaceutical industry, where the demand for high-purity intermediates is paramount. Furthermore, the development of greener synthetic protocols, such as those utilizing biocatalysis, has been explored to align with the growing emphasis on sustainable chemistry practices.

Despite these promising developments, challenges remain in the clinical translation of 5-Aminomethyl-4-azaindole-based therapeutics. Issues such as off-target effects, pharmacokinetic variability, and potential toxicity need to be addressed through rigorous preclinical testing. However, the compound's demonstrated versatility and efficacy in early-stage studies underscore its potential as a valuable tool in drug discovery. Future research directions may include the exploration of its applications in combination therapies and the development of next-generation derivatives with improved therapeutic profiles.

In conclusion, 5-Aminomethyl-4-azaindole (CAS: 267876-26-6) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and broad applicability make it a promising candidate for the development of novel therapeutics. Continued investigation into its mechanisms of action, synthetic accessibility, and clinical potential will undoubtedly contribute to advancements in the treatment of complex diseases.